Cas no 361442-57-1 (2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-cyano-,1,1-dimethylethyl ester, (1S,3S,5S)-)

2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-cyano-,1,1-dimethylethyl ester, (1S,3S,5S)- structure
361442-57-1 structure
Product Name:2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-cyano-,1,1-dimethylethyl ester, (1S,3S,5S)-
CAS No:361442-57-1
MF:C11H16N2O2
MW:208.256942749023
CID:1475620
Update Time:2024-08-24

2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-cyano-,1,1-dimethylethyl ester, (1S,3S,5S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-cyano-,1,1-dimethylethyl ester, (1S,3S,5S)-
    • 2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester, (1S,3S,5S)-
    • tert-Butyl (1S,3S,5S)-3-cyano-2-azabicyclo[3.1.0]hexane-2-carboxylate
    • Inchi: 1S/C11H16N2O2/c1-11(2,3)15-10(14)13-8(6-12)4-7-5-9(7)13/h7-9H,4-5H2,1-3H3/t7-,8+,9+/m1/s1
    • InChI Key: MRYZPLULYNZMJD-VGMNWLOBSA-N
    • SMILES: [C@@]12([H])[C@@]([H])(C1)C[C@@H](C#N)N2C(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 208.12128

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Boiling Point: 326.7±25.0 °C(Predicted)
  • PSA: 53.33
  • pka: -4.49±0.40(Predicted)
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